Cas no 94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine)

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine structure

94991-73-8 structure

Product Name:(R)-1-(2,6-Dimethylphenoxy)propan-2-amine

CAS No:94991-73-8

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:817538

PubChem ID:180621

Update Time:2024-10-25

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
- (-)-Mexiletine
- l-Mexiletine
- CHEMBL147507
- 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (R)-
- (2R)-1-(2,6-dimethylphenoxy)propan-2-amine
- Q27096044
- DB07129
- (R)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
- A821017
- BDBM50135883
- PD006078
- Mexiletine, (R)-
- (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
- BIDD:GT0498
- DTXSID50241709
- D03NLL
- 4KQ8G4M9DE
- (R)-(-)-Mexiletine
- AKOS017529564
- N16803
- (2R)-1-(2,6-dimethylphenoxy)-2-propanamine
- EN300-5104273
- 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2R)-
- MEXILETINE, (-)-
- 94991-73-8
- SCHEMBL16082
- UNII-4KQ8G4M9DE
- (R)-MEXILETINE
- NS00099122
- Inchi： 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
- InChI Key： VLPIATFUUWWMKC-SNVBAGLBSA-N
- SMILES： O(C1C(C)=CC=CC=1C)C[C@@H](C)N

Computed Properties

Exact Mass: 179.131
Monoisotopic Mass: 179.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 0.979
Boiling Point: 271.5°Cat760mmHg
Flash Point: 112.2°C
Refractive Index: 1.516
PSA: 35.25000
LogP: 2.72970

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019146156-1g	(R)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	95%	1g	$400.00	2023-08-31
Enamine	EN300-5104273-0.05g	(2R)-1-(2,6-dimethylphenoxy)propan-2-amine	94991-73-8		0.05g	$2755.0	2023-06-01
Ambeed	A315347-1g	(R)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	95+%	1g	$1164.0	2025-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750300-1g	(r)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	98%	1g	￥2419.00	2024-04-24
Ambeed	A315347-250mg	(R)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	95+%	250mg	$465.0	2025-04-14

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

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